Cas no 896904-00-0 (N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 896904-00-0
• MF: C₁₅H₁₀N₆O
• MW: 290.279501438141
• CID: 5424194
• Update Time: 2025-11-02

N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-3-(tetrazol-1-yl)benzamide
• N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• Inchi： 1S/C15H10N6O/c16-9-12-4-1-2-7-14(12)18-15(22)11-5-3-6-13(8-11)21-10-17-19-20-21/h1-8,10H,(H,18,22)
• InChI Key： CPZSHNXIZRPYTH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)C1=CC=CC(N2C=NN=N2)=C1

Additional information on N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 896904-00-0): Structural Insights, Synthesis Strategies, and Emerging Applications in Biomedical Research

N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 896904-00-0) represents a class of 1,2,3,4-tetrazole-based heterocyclic compounds with growing significance in modern medicinal chemistry. This benzamide derivative features a 1,2,3,4-tetrazol-1-yl substituent attached to a benzamide core, while the 2-cyanophenyl group provides additional electronic and steric diversity. Recent advances in heterocyclic chemistry and molecular design have highlighted the unique pharmacological potential of such tetrazole-containing molecules, particularly in modulating enzyme activity, receptor binding, and signal transduction pathways.

The 1,2,3,4-tetrazole ring system is a well-established structural motif in pharmaceutical development due to its ability to form strong hydrogen bonds and participate in π-π stacking interactions. In N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide, the 1H-1,2,3,4-tetrazol-1-yl group is strategically positioned to enhance the compound's solubility and metabolic stability. This feature aligns with recent studies from the Journal of Medicinal Chemistry (2023), which demonstrated that tetrazole-containing analogs can achieve improved bioavailability compared to traditional benzamide-based compounds in preclinical models.

The 2-cyanophenyl substituent in N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide introduces a unique combination of electron-withdrawing and hydrophobic properties. This characteristic has been leveraged in the design of selective enzyme inhibitors, as reported in a 2024 study published in ACS Medicinal Chemistry Letters. The cyano group (–C≡N) contributes to the molecule's overall polarity while maintaining sufficient lipophilicity for membrane permeability, a critical factor in drug discovery programs targeting intracellular targets.

Recent synthetic methodologies have enabled the efficient preparation of N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide through a two-step process involving Ullmann coupling and 1,3-dipolar cycloaddition reactions. This approach, detailed in Organic Letters (2023), utilizes iodoaromatic precursors and azides as key building blocks, offering high regioselectivity and scalability. The synthetic strategy has been optimized to minimize byproduct formation, a crucial consideration for industrial-scale production of pharmaceutical intermediates.

Structural analysis of N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide via X-ray crystallography (as reported in Crystal Growth & Design, 2024) revealed a planar benzamide backbone with a 1,2,3,4-tetrazole ring adopting a slightly twisted conformation. This conformational flexibility is believed to facilitate molecular recognition at protein binding sites, a property that has been exploited in the development of small-molecule probes for kinase inhibition.

Emerging applications of N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide include its use as a covalent inhibitor in targeted cancer therapy. A 2023 study in Cancer Research demonstrated that 1,2,3,4-tetrazole-based compounds can form reversible thiol adducts with ATP-binding cassette (ABC) transporters, thereby enhancing the intracellular accumulation of chemotherapeutic agents. This mechanism has been validated in in vitro assays using HepG2 and MCF-7 cell lines, with IC₅₀ values below 5 µM observed for several derivatives.

The benzamide scaffold in N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide has also shown promise in neurodegenerative disease research. A 2024 study in Neuropharmacology highlighted the compound's ability to modulate alpha-synuclein aggregation through hydrophobic interactions with the non-amyloid-beta component of Alzheimer's disease (NAB) complex. This finding aligns with the growing interest in structure-based drug design approaches that target protein-misfolding diseases.

Computational modeling efforts, including quantum mechanical/molecular mechanical (QM/MM) simulations, have provided deeper insights into the binding affinity of N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide to its biological targets. A 2023 paper in Journal of Chemical Information and Modeling demonstrated that the 1,2,3,4-tetrazole ring contributes significantly to hydrogen bonding with the active site residues of protease inhibitors, while the 2-cyanophenyl group enhances van der Waals interactions with hydrophobic pockets.

Environmental and safety considerations have also been addressed in the development of N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide. A 2024 sustainability assessment published in Green Chemistry reported that the compound exhibits low aquatic toxicity (LC₅₀ > 100 mg/L in Daphnia magna assays) and high biodegradability under anaerobic conditions. These properties are particularly important for lead compound optimization in pharmaceutical development.

Looking ahead, the 1,2,3,4-tetrazole moiety in N-(2-cyanophenyl)-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide is expected to play a pivotal role in the next generation of multitarget-directed ligands. Ongoing research in computational drug design and fragment-based screening is exploring how variations in the benzamide core and 2-cyanophenyl substituent can be tailored to achieve selective receptor modulation and improved pharmacokinetic profiles.